Cas no 1369168-47-7 (3-(1,2-oxazol-4-yl)piperidine)

• Product Name: 3-(1,2-oxazol-4-yl)piperidine
• CAS No: 1369168-47-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6567284
• PubChem ID: 82417097
• Update Time: 2025-05-19

3-(1,2-oxazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-oxazol-4-yl)piperidine
• Piperidine, 3-(4-isoxazolyl)-

• Inchi： 1S/C8H12N2O/c1-2-7(4-9-3-1)8-5-10-11-6-8/h5-7,9H,1-4H2
• InChI Key： RSXLXGJPASWAAS-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CON=C2)C1

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 280.4±28.0 °C(Predicted)
• pka: 9.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1,2-oxazol-4-yl)piperidine

Exploring the Potential of 3-(1,2-oxazol-4-yl)piperidine (CAS No. 1369168-47-7) in Modern Drug Discovery

The compound 3-(1,2-oxazol-4-yl)piperidine (CAS No. 1369168-47-7) has emerged as a promising scaffold in medicinal chemistry due to its unique structural features and versatile pharmacological applications. As researchers delve deeper into the realm of heterocyclic compounds, this molecule has garnered significant attention for its potential in targeting central nervous system (CNS) disorders, inflammatory diseases, and even oncology. Its oxazole-piperidine hybrid structure offers a balanced combination of lipophilicity and hydrogen-bonding capacity, making it an attractive candidate for drug design.

One of the most searched questions in the field of drug discovery revolves around the role of heterocyclic compounds in modern therapeutics. 3-(1,2-oxazol-4-yl)piperidine exemplifies this trend, as its oxazole ring contributes to metabolic stability while the piperidine moiety enhances bioavailability. Recent studies highlight its potential as a key intermediate in synthesizing novel G protein-coupled receptor (GPCR) modulators, a hot topic in neuropharmacology research. The compound's ability to cross the blood-brain barrier (BBB) has also sparked interest in developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of 3-(1,2-oxazol-4-yl)piperidine involves innovative multi-component reactions and catalytic cyclization techniques. These methods align with the growing demand for green chemistry approaches, another frequently searched term in pharmaceutical manufacturing. The compound's structure-activity relationship (SAR) studies reveal that subtle modifications to its core can yield derivatives with enhanced selectivity and potency, addressing the industry's need for targeted therapies.

The pharmacokinetic profile of 3-(1,2-oxazol-4-yl)piperidine derivatives has become a focal point in recent ADME (Absorption, Distribution, Metabolism, Excretion) research. With increasing searches for bioavailability enhancement strategies, this compound's balanced logP value and hydrogen bond donor/acceptor count make it a model for lead optimization. Its applications extend beyond CNS targets, showing promise in immune modulation—a trending topic since the COVID-19 pandemic highlighted the importance of host-directed therapies.

In the context of precision medicine, another highly searched concept, 3-(1,2-oxazol-4-yl)piperidine derivatives demonstrate remarkable target specificity. Computational chemistry studies utilizing molecular docking and quantitative structure-activity relationship (QSAR) models—frequently searched techniques—predict strong interactions with various enzyme targets. This aligns with the pharmaceutical industry's shift toward structure-based drug design, reducing the time and cost associated with traditional screening methods.

The safety profile of 3-(1,2-oxazol-4-yl)piperidine has been investigated through in vitro toxicity assays, addressing another common concern in preclinical development. Its metabolic stability in liver microsome studies suggests lower risks of drug-drug interactions, a critical factor in polypharmacy scenarios. These characteristics position the compound favorably in the current landscape of fragment-based drug discovery, where researchers actively search for privileged structures with optimal drug-like properties.

Looking ahead, the scientific community continues to explore 3-(1,2-oxazol-4-yl)piperidine's potential in combinatorial chemistry and high-throughput screening platforms. As interest grows in artificial intelligence-assisted drug design (a trending search term), this compound serves as an excellent case study for machine learning algorithms predicting novel bioactive molecules. Its versatility ensures it will remain at the forefront of innovative therapeutic development for years to come.